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Compound of Interest

Compound Name: 2-Nitrobenzenesulfenyl chloride

Cat. No.: B1219011 Get Quote

Application Notes and Protocols: Synthesis of 2-
Nitrobenzenesulfenyl Chloride
Audience: Researchers, scientists, and drug development professionals.

Introduction
2-Nitrobenzenesulfenyl chloride (NPS-Cl) is a valuable reagent in organic synthesis,

primarily utilized for the protection of amines as their corresponding sulfonamides. The "nosyl"

protecting group is stable under various reaction conditions but can be selectively removed

under mild conditions, making it a strategic choice in multi-step syntheses.[1] Its electrophilic

nature, enhanced by the electron-withdrawing nitro group, allows for efficient reactions with a

wide range of nucleophiles.[1] This document provides a detailed protocol for the synthesis of

2-nitrobenzenesulfenyl chloride via the chlorinative cleavage of 2,2'-dinitrodiphenyl disulfide.

Synthesis Overview
The synthesis of 2-nitrobenzenesulfenyl chloride is achieved by the chlorination of 2,2'-

dinitrodiphenyl disulfide. This reaction involves the cleavage of the disulfide bond by an

electrophilic chlorine source, yielding two equivalents of the desired sulfenyl chloride. The

reaction is typically carried out in an organic solvent.

Reaction Scheme:
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(O2NC6H4S)2 + Cl2 → 2 O2NC6H4SCl

Physicochemical and Yield Data
Quantitative data for the starting material and the final product are summarized below for easy

reference. While specific yield data for the direct synthesis of 2-nitrobenzenesulfenyl chloride
is not extensively documented in the provided search results, related preparations of the

corresponding sulfonyl chloride from the same disulfide precursor report high yields, suggesting

the initial chlorination step is efficient.[1][2][3]

Table 1: Physicochemical Properties of Reactant and Product

Compound
CAS
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Melting
Point (°C)

Appearance

2,2'-

Dinitrodiphen

yl disulfide

1155-00-6
C12H8N2O4

S2
308.33 192–195

Yellow

crystalline

solid

2-

Nitrobenzene

sulfenyl

chloride

7669-54-7
C6H4ClNO2

S
189.62 74–77

Light yellow

to orange

powder/cryst

al

Table 2: Reported Yields for Related Syntheses
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Precursor Product
Chlorinatio
n
Conditions

Yield (%) Purity (%) Reference

2,2'-

Dinitrodiphen

yl disulfide

2-

Nitrobenzene

sulfonyl

chloride

Chlorine,

Formic Acid,

40°C, 3h

97.5 98.8 (HPLC) [2]

2,2'-

Dinitrodiphen

yl disulfide

2-

Nitrobenzene

sulfonyl

chloride

Chlorine,

conc. HCl,

conc. HNO3,

70°C

84 - [3]

Note: The yields above are for the over-oxidation to the sulfonyl chloride. The initial cleavage to

the sulfenyl chloride is a prerequisite step and is expected to be of high efficiency.

Experimental Protocol
This protocol is adapted from established methods for the chlorination of diaryl disulfides.[3] It

describes the synthesis of 2-nitrobenzenesulfenyl chloride from 2,2'-dinitrodiphenyl disulfide

using chlorine gas.

4.1 Materials and Equipment

Materials:

2,2'-Dinitrodiphenyl disulfide (CAS: 1155-00-6)

Anhydrous solvent (e.g., carbon tetrachloride or dichloromethane)

Chlorine gas

Inert gas (e.g., nitrogen or argon)

Petroleum ether or hexanes for washing

Equipment:
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Three-necked round-bottom flask

Stirrer (magnetic or mechanical)

Gas inlet tube

Condenser with a drying tube or gas outlet to a scrubber

Heating mantle or oil bath

Standard glassware for filtration and workup

Schlenk line or inert atmosphere setup

4.2 Synthetic Workflow Diagram

Start Assemble dry glassware
under inert atmosphere.

Preparation
Charge flask with

2,2'-dinitrodiphenyl disulfide
and anhydrous solvent.

Bubble chlorine gas
through the stirred solution.

Monitor reaction (e.g., by TLC).

Reaction
Once reaction is complete,

remove excess chlorine
and solvent under vacuum.

Workup
Recrystallize crude product

from a suitable solvent
(e.g., CCl4 or hexane).

Purification
Isolate pure crystals by filtration,

wash with cold hexanes,
and dry under vacuum.

Obtain 2-Nitrobenzenesulfenyl
chloride product

Final Product

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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